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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)piperidine

Cat. No.: B1280539

Disclaimer: This document provides essential safety and logistical information for handling 4-(4-
Bromophenoxy)piperidine based on available data for the compound and structurally related
chemicals. A comprehensive Safety Data Sheet (SDS) for this specific compound was not
available. Therefore, it is crucial to treat this substance as potentially hazardous and to conduct
a thorough, substance-specific risk assessment before any handling, storage, or disposal. This
guide is intended for use by trained researchers, scientists, and drug development
professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Given the presence of the piperidine and bromophenoxy moieties, 4-(4-
Bromophenoxy)piperidine should be handled with care. Piperidine itself is a flammable, toxic,
and corrosive substance. While the exact hazards of this derivative are not fully documented, it
is prudent to assume it may cause skin, eye, and respiratory irritation.[1][2]

Recommended Personal Protective Equipment:
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PPE Type

Specification

Purpose

Eye Protection

Chemical safety goggles with

side shields or a face shield.

To protect eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Body Protection

A lab coat or chemical-

resistant apron.

To protect against
contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter (e.g.,
N95) or an organic vapor
cartridge may be necessary if
handling large quantities or if

dust is generated.[3]

To prevent inhalation of dust.

Physical and Chemical Properties

A summary of the available quantitative data for 4-(4-Bromophenoxy)piperidine is presented

below.
Property Value Source
Molecular Formula C11H14BrNO [4]
Molecular Weight 256.14 g/mol [4]
CAS Number 74130-05-5 [4]
Density 1.361 g/cm3 [4]
XLogP3 2.90870 [4]
PSA (Polar Surface Area) 21.3 A2 [4]

Operational Plan: Handling and Storage
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Handling:

Always handle 4-(4-Bromophenoxy)piperidine in a well-ventilated area, preferably within a
chemical fume hood.[4]

e Avoid direct contact with skin and eyes.[4]

e Minimize dust formation and aerosols.[4]

e Use non-sparking tools and prevent electrostatic discharge.[4]

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

o Keep away from incompatible materials such as strong oxidizing agents and acids.[5]
o Store apart from foodstuff containers.[4]

Disposal Plan

All waste materials, including the chemical itself, contaminated PPE, and cleaning materials,
should be considered hazardous waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

» Disposal: Dispose of chemical waste through a licensed professional waste disposal service.
[1] Do not dispose of down the drain or in regular trash. Follow all local, state, and federal
regulations for hazardous waste disposal.

Emergency Procedures: Spill Response Workflow

In the event of a spill, follow a structured response to ensure safety and minimize
contamination. The following diagram outlines the general workflow for cleaning up a solid
chemical spill.
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Preparation

Alert others in the area

\

Assess the spill and associated hazards

\

Don appropriate PPE

Containment & Cleanup

Isolate the spill area

:

Gently cover the spill with an inert absorbent material

:

Carefully sweep the material into a dustpan

:

Transfer to a labeled hazardous waste container

Decontamination & Disposal

Wipe the spill area with a damp cloth

Dispose of all contaminated materials as hazardous waste

:

Remove PPE carefully

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a solid chemical spill.
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Experimental Protocols:

No specific experimental protocols involving 4-(4-Bromophenoxy)piperidine were found in the
provided search results. When designing experiments, researchers should incorporate the
handling, storage, and disposal procedures outlined in this document into their protocols to
ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-(4-Bromophenoxy)piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280539#personal-protective-equipment-for-
handling-4-4-bromophenoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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